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Compound of Interest

Compound Name: O-Phenyl chlorothioformate

Cat. No.: B129335

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of O--Phenyl chlorothioformate. Adherence to these guidelines
is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Chemical Properties

O-Phenyl chlorothioformate is a corrosive and hazardous chemical that requires careful
handling. It is classified with the GHSO5 pictogram, indicating its potential to cause severe skin
burns and eye damage.
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Property Value

Synonyms Pr.1enyl thionochloroformate, Phenyl
thioxochloroformate

CAS Number 1005-56-7

Molecular Formula C7HsCIOS

Molecular Weight 172.63 g/mol

Appearance Light yellow to amber clear liquid

Boiling Point 81-83 °C at 6 mmHg

Density 1.248 g/mL at 25 °C

Flash Point 81 °C (177.8 °F) - closed cup[1][2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to prevent exposure.

Protection Type

Specification

Eye and Face Protection

Chemical safety goggles and a face shield are

required.[3]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile,
neoprene), a lab coat, and closed-toe shoes are

essential.[4]

Respiratory Protection

Work in a well-ventilated fume hood. If
ventilation is inadequate, use a NIOSH-
approved respirator with an appropriate filter for
organic vapors and acid gases (e.g., type
ABEK).[5]

Safe Handling and Storage

Operational Plan for Handling:
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e Preparation:
o Ensure a safety shower and eyewash station are readily accessible.[3]
o Work exclusively in a certified chemical fume hood.
o Have spill control materials (e.g., inert absorbent like sand or vermiculite) available.

e Handling:

o

Avoid contact with skin, eyes, and clothing.[1]

[¢]

Do not inhale vapors.

[¢]

Ground and bond containers when transferring material to prevent static discharge.

[e]

Use spark-proof tools.

o

Keep the container tightly closed when not in use.[3]

o Storage:

[¢]

Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents, amines, and bases.[6]

[¢]

Keep away from heat, sparks, and open flames.[6]

[e]

Store in a designated corrosives area.[3]

o

Protect from moisture, as it can react with water.

Emergency Procedures

First Aid Measures:
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[3]

Immediately flush the skin with plenty of water
. for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.[3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[3]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[1][3]

Firefighting Measures:

Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon
dioxide.[1]

» Unsuitable Extinguishing Media: Do not use a heavy water stream.[1]

e Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide,
carbon dioxide, sulfur oxides, and hydrogen chloride gas may be generated.[7][8]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3]

Accidental Release Measures:

o Evacuation: Evacuate the area and ensure adequate ventilation.

o Control Ignition Sources: Remove all sources of ignition.
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Containment: Absorb the spill with a non-combustible, inert material such as sand, earth, or
vermiculite. Do not use combustible materials like sawdust.

Collection: Collect the absorbed material using spark-proof tools and place it in a suitable,
labeled container for disposal.

Decontamination: Clean the spill area thoroughly.

PPE: Wear the appropriate personal protective equipment as outlined in Section 2 during
cleanup.

Disposal Plan
Neutralization and Disposal of Small Quantities:

Work in a Fume Hood: All neutralization and disposal procedures must be performed in a
chemical fume hood.

Prepare Neutralizing Solution: Prepare a dilute solution of a weak base, such as 5% sodium
bicarbonate, in a large beaker.

Slow Addition: Slowly and carefully add the O-Phenyl chlorothioformate to the stirred
sodium bicarbonate solution. Be prepared for gas evolution (carbon dioxide).

Stir and Monitor: Allow the mixture to stir for several hours to ensure complete hydrolysis and
neutralization.

pH Check: Check the pH of the solution to ensure it is neutral (pH 6-8).

Aqueous Waste Disposal: The neutralized aqueous solution can be disposed of down the
drain with copious amounts of water, in accordance with local regulations.

Disposal of Contaminated Materials:

o Contaminated PPE, absorbent materials, and empty containers should be placed in a
sealed, labeled container and disposed of as hazardous waste through your institution's
environmental health and safety office.
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Workflow and Logical Relationships
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Caption: Workflow for the safe handling and disposal of O-Phenyl chlorothioformate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o-phenyl-chlorothioformate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.science.gov/topicpages/p/p-nitrophenyl+chloroformate+solvolysis
https://www.chemscene.com/1005-56-7.html
https://www.researchgate.net/figure/Molecular-structures-of-phenyl-chlorothionoformate-1-phenyl-chloroformate-2-phenyl_fig1_258391254
https://www.chemimpex.com/products/26924
https://www.laballey.com/blogs/articles/how-and-why-to-neutralize-chloroform
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/71-0
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/71-0
https://www.organic-chemistry.org/abstracts/lit4/063.shtm
https://www.organic-chemistry.org/abstracts/lit4/063.shtm
https://www.scbt.com/p/o-phenyl-chlorothionoformate-1005-56-7
https://www.benchchem.com/product/b129335#personal-protective-equipment-for-handling-o-phenyl-chlorothioformate
https://www.benchchem.com/product/b129335#personal-protective-equipment-for-handling-o-phenyl-chlorothioformate
https://www.benchchem.com/product/b129335#personal-protective-equipment-for-handling-o-phenyl-chlorothioformate
https://www.benchchem.com/product/b129335#personal-protective-equipment-for-handling-o-phenyl-chlorothioformate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b129335?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

